Cas no 1208080-96-9 ((4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine)

(4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine structure
1208080-96-9 structure
Product Name:(4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine
CAS No:1208080-96-9
MF:C11H13F4NO
MW:251.220637083054
CID:2619498
PubChem ID:75530133
Update Time:2025-04-21

(4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS017344362
    • (4-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine
    • 1208080-96-9
    • [(4-fluorophenyl)methyl][3-(trifluoromethoxy)propyl]amine
    • Inchi: 1S/C11H13F4NO/c12-10-4-2-9(3-5-10)8-16-6-1-7-17-11(13,14)15/h2-5,16H,1,6-8H2
    • InChI Key: VANQWXJDILMXJS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNCCCOC(F)(F)F

Computed Properties

  • Exact Mass: 251.09332669Da
  • Monoisotopic Mass: 251.09332669Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 21.3Ų
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